Cas no 2227647-85-8 (1-methyl-3-(2S)-oxiran-2-yl-1H-pyrazole)

• Product Name: 1-methyl-3-(2S)-oxiran-2-yl-1H-pyrazole
• CAS No: 2227647-85-8
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 6219173
• PubChem ID: 165611930
• Update Time: 2025-10-28

1-methyl-3-(2S)-oxiran-2-yl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(2S)-oxiran-2-yl-1H-pyrazole
• 1-methyl-3-[(2S)-oxiran-2-yl]-1H-pyrazole
• EN300-1729164
• 2227647-85-8

• Inchi： 1S/C6H8N2O/c1-8-3-2-5(7-8)6-4-9-6/h2-3,6H,4H2,1H3/t6-/m1/s1
• InChI Key： GJVIOWUBIWUTAT-ZCFIWIBFSA-N
• SMILES： O1C[C@@H]1C1C=CN(C)N=1

Computed Properties

• Exact Mass: 124.063662883g/mol
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 30.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-methyl-3-(2S)-oxiran-2-yl-1H-pyrazole

Introduction to 1-Methyl-3-(2S)-Oxiran-2-yl-1H-Pyrazole (CAS No. 2227647-85-8)

1-Methyl-3-(2S)-oxiran-2-yl-1H-pyrazole (CAS No. 2227647-85-8) is a novel compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring and an oxirane moiety. The combination of these functional groups endows the molecule with a diverse range of chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The pyrazole ring is a well-known heterocyclic structure that is widely used in the design of pharmaceuticals due to its ability to modulate various biological targets. Pyrazoles are known for their anti-inflammatory, analgesic, and antipyretic properties, among others. The presence of the oxirane moiety, on the other hand, introduces reactivity and potential for further chemical modifications. Oxiranes are three-membered cyclic ethers that can undergo ring-opening reactions with nucleophiles, leading to the formation of new functional groups and derivatives.

Recent studies have highlighted the potential of 1-methyl-3-(2S)-oxiran-2-yl-1H-pyrazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1-methyl-3-(2S)-oxiran-2-yl-1H-pyrazole has shown promise in neurodegenerative disease research. A research team from the University of California, San Francisco, reported that this compound can protect neurons from oxidative stress and apoptosis by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 1-methyl-3-(2S)-oxiran-2-yl-1H-pyrazole may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 1-methyl-3-(2S)-oxiran-2-yl-1H-pyrazole has also been a subject of interest in organic chemistry. A recent publication in the Tetrahedron Letters described an efficient synthetic route for this compound using a combination of palladium-catalyzed cross-coupling reactions and epoxidation steps. This synthetic method provides a scalable and cost-effective approach to producing 1-methyl-3-(2S)-oxiran-2-yl-1H-pyrazole, facilitating its use in both academic research and industrial applications.

The pharmacokinetic properties of 1-methyl-3-(2S)-oxiran-2-yl-1H-pyrazole have been investigated to assess its suitability as a drug candidate. Preliminary studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and low toxicity, making it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, 1-methyl-3-(2S)-oxiran-2-yl-1H-pyrazole (CAS No. 2227647-85-8) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it an intriguing target for drug discovery efforts aimed at addressing inflammatory diseases, neurodegenerative disorders, and other therapeutic areas. Ongoing research continues to uncover new insights into the properties and applications of this compound, paving the way for its future development as a therapeutic agent.